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1,4-Di-tert-butylbenzene 1,4-Di-tert-butylbenzene 1, 4-Bis-(1, 1-dimethylethyl)-benzene, also known as para-di-tert-butylbenzene, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 1, 4-Bis-(1, 1-dimethylethyl)-benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 4-Bis-(1, 1-dimethylethyl)-benzene has been primarily detected in feces.
Brand Name: Vulcanchem
CAS No.: 1012-72-2
VCID: VC0089470
InChI: InChI=1S/C14H22/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H3
SMILES: CC(C)(C)C1=CC=C(C=C1)C(C)(C)C
Molecular Formula: C14H22
Molecular Weight: 190.32 g/mol

1,4-Di-tert-butylbenzene

CAS No.: 1012-72-2

Main Products

VCID: VC0089470

Molecular Formula: C14H22

Molecular Weight: 190.32 g/mol

1,4-Di-tert-butylbenzene - 1012-72-2

CAS No. 1012-72-2
Product Name 1,4-Di-tert-butylbenzene
Molecular Formula C14H22
Molecular Weight 190.32 g/mol
IUPAC Name 1,4-ditert-butylbenzene
Standard InChI InChI=1S/C14H22/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H3
Standard InChIKey OOWNNCMFKFBNOF-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC=C(C=C1)C(C)(C)C
Canonical SMILES CC(C)(C)C1=CC=C(C=C1)C(C)(C)C
Boiling Point 238.0 °C
Melting Point 79.5 °C
Description 1, 4-Bis-(1, 1-dimethylethyl)-benzene, also known as para-di-tert-butylbenzene, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 1, 4-Bis-(1, 1-dimethylethyl)-benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 4-Bis-(1, 1-dimethylethyl)-benzene has been primarily detected in feces.
Synonyms 1,4-di-tert-butylbenzene
para-di-tert-butylbenzene
PubChem Compound 13895
Last Modified Nov 11 2021
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